Cas no 466654-35-3 ((2E)-2-cyano-3-(4-ethoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide)
(2E)-2-cyano-3-(4-ethoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2E)-2-cyano-3-(4-ethoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide
-
- Inchi: 1S/C15H13N3O2S/c1-2-20-13-5-3-11(4-6-13)9-12(10-16)14(19)18-15-17-7-8-21-15/h3-9H,2H2,1H3,(H,17,18,19)
- InChI Key: CZGYBHCZPHTOPV-UHFFFAOYSA-N
- SMILES: C(NC1=NC=CS1)(=O)C(C#N)=CC1=CC=C(OCC)C=C1
(2E)-2-cyano-3-(4-ethoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | BS-5410-1MG |
(2E)-2-cyano-3-(4-ethoxyphenyl)-N-1,3-thiazol-2-ylacrylamide |
466654-35-3 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | BS-5410-5MG |
(2E)-2-cyano-3-(4-ethoxyphenyl)-N-1,3-thiazol-2-ylacrylamide |
466654-35-3 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | BS-5410-10MG |
(2E)-2-cyano-3-(4-ethoxyphenyl)-N-1,3-thiazol-2-ylacrylamide |
466654-35-3 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | BS-5410-20MG |
(2E)-2-cyano-3-(4-ethoxyphenyl)-N-1,3-thiazol-2-ylacrylamide |
466654-35-3 | >90% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | BS-5410-50MG |
(2E)-2-cyano-3-(4-ethoxyphenyl)-N-1,3-thiazol-2-ylacrylamide |
466654-35-3 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | BS-5410-100MG |
(2E)-2-cyano-3-(4-ethoxyphenyl)-N-1,3-thiazol-2-ylacrylamide |
466654-35-3 | >90% | 100mg |
£146.00 | 2025-02-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00898285-1g |
(2E)-2-Cyano-3-(4-ethoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide |
466654-35-3 | 95% | 1g |
¥2394.0 | 2024-04-18 | |
| Ambeed | A946213-1g |
(2E)-2-Cyano-3-(4-ethoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide |
466654-35-3 | 95% | 1g |
$348.0 | 2025-04-19 |
(2E)-2-cyano-3-(4-ethoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on (2E)-2-cyano-3-(4-ethoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide
The Synthesis and Applications of (2E)-2-cyano-3-(4-ethoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide
The compound (2E)-2-cyano-3-(4-ethoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide, with CAS No. 466654-35-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring system, a cyano group, and an ethoxyphenyl substituent. These structural features contribute to its intriguing chemical properties and potential applications in drug design and materials science.
The synthesis of this compound involves a series of carefully designed organic reactions. The key steps include the preparation of the thiazole moiety, the introduction of the cyano group, and the coupling of the ethoxyphenyl substituent. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better selectivity in these reactions. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the carbon-thiazole bond efficiently.
One of the most notable aspects of this compound is its biological activity. Studies have shown that it exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for drug development. Researchers have explored its potential as an anti-inflammatory agent and have found that it can modulate key signaling pathways involved in inflammatory responses. Furthermore, its ability to interact with specific receptors suggests that it could be developed into a therapeutic agent for conditions such as arthritis or neurodegenerative diseases.
In addition to its biological applications, this compound has also been investigated for its electronic properties. The presence of the thiazole ring and the cyano group imparts unique electronic characteristics to the molecule, which could be exploited in the development of advanced materials. For example, it has been proposed as a candidate for use in organic electronics due to its ability to facilitate charge transport in molecular devices.
Recent research has also focused on understanding the photophysical properties of this compound. By incorporating it into polymer matrices, scientists have demonstrated that it can enhance the light-emitting efficiency of organic light-emitting diodes (OLEDs). This discovery opens up new avenues for its application in optoelectronic devices.
Despite its promising potential, further studies are required to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive innovation in this area and unlock new possibilities for this versatile compound.
466654-35-3 ((2E)-2-cyano-3-(4-ethoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)